2-[2-(4-amino-1,2,5-oxadiazol-3-yl)-1H-benzimidazol-1-yl]-N'-{2-hydroxy-3-nitrobenzylidene}acetohydrazide

• Molecular Formula: C18H14N8O5
• Molecular Weight: 422.4 g/mol
• IUPAC Name: 2-[2-(4-amino-1,2,5-oxadiazol-3-yl)benzimidazol-1-yl]-N-[(E)-(2-hydroxy-3-nitrophenyl)methylideneamino]acetamide
• InChI: InChI=1S/C18H14N8O5/c19-17-15(23-31-24-17)18-21-11-5-1-2-6-12(11)25(18)9-14(27)22-20-8-10-4-3-7-13(16(10)28)26(29)30/h1-8,28H,9H2,(H2,19,24)(H,22,27)/b20-8+
• InChI Key: KBJGMVNPIWIXRD-DNTJNYDQSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)N=C(N2CC(=O)N/N=C/C3=C(C(=CC=C3)[N+](=O)[O-])O)C4=NON=C4N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(N2CC(=O)NN=CC3=C(C(=CC=C3)[N+](=O)[O-])O)C4=NON=C4N

Description

2-[2-(4-amino-1,2,5-oxadiazol-3-yl)-1H-benzimidazol-1-yl]-N’-{2-hydroxy-3-nitrobenzylidene}acetohydrazide is a complex organic compound that features a benzimidazole core linked to an oxadiazole ring and a hydrazide moiety

Preparation Methods

The synthesis of 2-[2-(4-amino-1,2,5-oxadiazol-3-yl)-1H-benzimidazol-1-yl]-N’-{2-hydroxy-3-nitrobenzylidene}acetohydrazide typically involves multiple steps. One common method involves the reaction of 2-(4-amino-1,2,5-oxadiazol-3-yl)-1H-benzimidazole with 2-hydroxy-3-nitrobenzaldehyde in the presence of acetic acid to form the corresponding Schiff base. This intermediate is then reacted with hydrazine hydrate to yield the final product .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under suitable conditions.

Reduction: The oxadiazole ring can be reduced to form different derivatives.

Substitution: The amino group on the oxadiazole ring can participate in nucleophilic substitution reactions. Common reagents for these reactions include hydrogen gas for reduction, and strong acids or bases for substitution reactions.

Scientific Research Applications

2-[2-(4-amino-1,2,5-oxadiazol-3-yl)-1H-benzimidazol-1-yl]-N’-{2-hydroxy-3-nitrobenzylidene}acetohydrazide has several applications in scientific research:

Medicinal Chemistry: It has potential as an anticancer agent due to its ability to inhibit specific enzymes involved in cancer cell proliferation.

Materials Science: The compound’s unique structure makes it a candidate for use in the development of new materials with specific electronic properties.

Biological Research: It can be used as a probe to study various biochemical pathways and interactions.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. For example, in cancer cells, it may inhibit the activity of enzymes involved in DNA replication or repair, leading to cell death. The exact pathways and targets can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar compounds include other benzimidazole derivatives and oxadiazole-containing molecules. Compared to these, 2-[2-(4-amino-1,2,5-oxadiazol-3-yl)-1H-benzimidazol-1-yl]-N’-{2-hydroxy-3-nitrobenzylidene}acetohydrazide is unique due to its combination of functional groups, which confer specific chemical and biological properties. Some similar compounds include:

• 3-(4-amino-1,2,5-oxadiazol-3-yl)-4-(4-nitro-1,2,5-oxadiazol-3-yl)-1,2,5-oxadiazole
• 2-{[2-(4-amino-1,2,5-oxadiazol-3-yl)-1H-benzimidazol-1-yl]methyl}benzonitrile